N-(2-bromo-4-methylphenyl)-5-[(3-methoxyphenyl)amino]-1H-1,2,3-triazole-4-carboxamide

Specification

• Molecular Formula: C17H16BrN5O2
• Molecular Weight: 402.2 g/mol
• IUPAC Name: N-(2-bromo-4-methylphenyl)-5-(3-methoxyanilino)-2H-triazole-4-carboxamide
• Standard InChI: InChI=1S/C17H16BrN5O2/c1-10-6-7-14(13(18)8-10)20-17(24)15-16(22-23-21-15)19-11-4-3-5-12(9-11)25-2/h3-9H,1-2H3,(H,20,24)(H2,19,21,22,23)
• Standard InChI Key: XAZAEDLBZKGPPS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)C2=NNN=C2NC3=CC(=CC=C3)OC)Br

Introduction

N-(2-bromo-4-methylphenyl)-5-[(3-methoxyphenyl)amino]-1H-1,2,3-triazole-4-carboxamide is a synthetic compound belonging to the class of triazole derivatives. These compounds are known for their five-membered aromatic heterocyclic structure, which contains three nitrogen atoms. The specific compound features a brominated phenyl group and a methoxy-substituted phenyl group, contributing to its structural complexity and potential biological activity.

Synthesis

The synthesis of N-(2-bromo-4-methylphenyl)-5-[(3-methoxyphenyl)amino]-1H-1,2,3-triazole-4-carboxamide typically involves chemical reactions starting with 2-bromo-4-methylphenyl derivatives and 3-methoxyphenyl amines. The process may require careful control of reaction conditions, such as temperature and solvent choice, to optimize yields and minimize side reactions. Techniques like thin-layer chromatography (TLC) and nuclear magnetic resonance (NMR) spectroscopy are often used to monitor the reaction progress and confirm product formation.

Characterization Techniques

Characterization of this compound often involves techniques such as infrared spectroscopy and mass spectrometry to confirm its identity and purity. These methods provide essential data for understanding the compound's chemical structure and properties.